Cas no 1919050-22-8 (6-oxaspiro4.5decan-1-amine)

• Product Name: 6-oxaspiro4.5decan-1-amine
• CAS No: 1919050-22-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD30488297
• CID: 5612931
• PubChem ID: 135185584
• Update Time: 2025-05-20

6-oxaspiro4.5decan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1919050-22-8
• EN300-330599
• 6-Oxaspiro[4.5]decan-1-amine
• SCHEMBL20337374
• 6-oxaspiro4.5decan-1-amine

• MDL： MFCD30488297
• Inchi： 1S/C9H17NO/c10-8-4-3-6-9(8)5-1-2-7-11-9/h8H,1-7,10H2
• InChI Key： GKCPQWUFBKCOJZ-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCCC2N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 248.8±23.0 °C(Predicted)
• pka: 9.35±0.20(Predicted)

Additional information on 6-oxaspiro4.5decan-1-amine

6-Oxaspiro[4.5]Decan-1-Amine: A Comprehensive Overview

The compound 6-Oxaspiro[4.5]Decan-1-Amine, also known by its CAS number 1919050-22-8, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the spiro compounds family, characterized by two rings sharing a single atom. The spiro structure in 6-Oxaspiro[4.5]Decan-1-Amine consists of a six-membered ring fused to a five-membered ring, with an oxygen atom at the spiro position, making it an oxaspiro compound.

6-Oxaspiro[4.5]Decan-1-Amine has garnered attention in recent years due to its versatile properties and potential applications in drug design and material science. The compound's structure allows for various functionalization possibilities, making it a valuable building block in organic synthesis. Researchers have explored its use as a precursor for more complex molecules with bioactive properties.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly their role in enhancing drug bioavailability and reducing toxicity. The oxygen atom in the spiro position of 6-Oxaspiro[4.5]Decan-1-Amine introduces unique electronic and steric effects, which can be exploited to design drugs with improved pharmacokinetic profiles.

In terms of synthesis, 6-Oxaspiro[4.5]Decan-1-Amine can be prepared through various methods, including cyclization reactions and ring-forming processes. One notable approach involves the reaction of amino alcohols with suitable electrophiles under specific conditions to form the spiro structure. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for research and industrial applications.

The application of 6-Oxaspiro[4.5]Decan-1-Amine extends beyond pharmaceuticals into materials science. Its rigid spiro structure makes it an attractive candidate for polymer synthesis, where it can serve as a monomer or cross-linking agent. Polymers derived from this compound exhibit enhanced mechanical properties and thermal stability, which are desirable in high-performance materials.

Moreover, 6-Oxaspiro[4.5]Decan-1-Amine has shown promise in catalysis as a ligand or catalyst support due to its ability to coordinate with metal ions effectively. This property opens avenues for its use in asymmetric catalysis and industrial chemical processes.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 6-Oxaspiro[4.5]Decan-1-Amine, providing insights into its reactivity and potential interactions with biological systems. These computational studies complement experimental work, accelerating the discovery of new applications for this compound.

In conclusion, 6-Oxaspiro[4.5]Decan-1-Amine (CAS No: 1919050-22-8) is a versatile compound with a wide range of applications across different fields. Its unique spiro structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.